Cas no 2287342-55-4 (1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one)

• Product Name: 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one
• CAS No: 2287342-55-4
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 5854525
• Update Time: 2025-07-20

1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one

• Inchi： 1S/C5H6N4O2/c10-4-1-3(2-4)9-5(11)6-7-8-9/h3H,1-2H2,(H,6,8,11)
• InChI Key： OKTHETOJASKRCO-UHFFFAOYSA-N
• SMILES： N1(C2CC(=O)C2)C(=O)N=NN1

Experimental Properties

• Density: 2.04±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.89±0.20(Predicted)

Additional information on 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one

Introduction to 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one (CAS No: 2287342-55-4)

The compound 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one, identified by the CAS number 2287342-55-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a cyclobutyl moiety linked to a tetrazole ring introduces intriguing electronic and steric properties, making it a valuable scaffold for drug discovery.

Recent research in the domain of heterocyclic chemistry has highlighted the versatility of tetrazole derivatives in medicinal applications. The 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one structure combines the stability of the cyclobutyl group with the bioactivity of the tetrazole ring, offering a balanced profile for further chemical modification and biological evaluation. This compound has been explored in various preclinical studies, demonstrating potential in modulating key biological pathways relevant to inflammation, cancer, and neurodegenerative diseases.

The cyclobutyl substituent in 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one contributes to the molecule's rigidity, which can enhance binding affinity to target proteins. This structural feature is particularly advantageous in the design of small-molecule inhibitors. Moreover, the oxo group at the 3-position of the cyclobutyl ring introduces polarity and reactivity, enabling further functionalization through synthetic chemistry approaches. Such modifications can fine-tune pharmacokinetic properties and improve therapeutic efficacy.

In the context of modern drug development, 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one has been investigated for its potential as an intermediate in synthesizing novel therapeutic agents. The tetrazole core is well-documented for its role in antimicrobial and anti-inflammatory applications, while the cyclobutyl group provides a stable platform for structural diversification. Researchers have leveraged these properties to develop derivatives with enhanced selectivity and reduced toxicity.

One of the most compelling aspects of 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one is its ability to interact with biological targets through multiple mechanisms. Studies have indicated that this compound can modulate enzyme activity and receptor binding, suggesting broad therapeutic applicability. For instance, derivatives of this scaffold have shown promise in inhibiting kinases involved in cancer progression and in modulating cytokine release pathways associated with chronic inflammatory conditions.

The synthesis of 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The formation of the tetrazole ring from precursors such as hydrazines and nitrile oxides is a well-established procedure, while the introduction of the cyclobutyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined these processes, making large-scale production more feasible.

From a computational chemistry perspective, 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These simulations have provided insights into binding affinities and metabolic stability, guiding rational drug design efforts. The integration of experimental data with computational predictions has been instrumental in optimizing lead compounds for clinical development.

The pharmacological profile of 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one is further enhanced by its solubility characteristics. The presence of polar functional groups improves water solubility, which is critical for oral bioavailability and intravenous administration. Efforts are ongoing to optimize solubility while maintaining pharmacological activity through structural modifications.

Future directions in research on 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one include exploring its potential as a prodrug or combination therapy agent. By designing derivatives that release active species under specific physiological conditions, researchers aim to achieve targeted delivery and improved therapeutic outcomes. Additionally, investigating its role in drug repurposing could uncover new indications for existing medications.

The impact of 1,2-Dihydro-1-(3-oxocyclobutyl)-5H-tetrazol-5-one extends beyond academic research; it holds commercial promise as a building block for pharmaceutical companies developing novel therapeutics. Its unique structural features and demonstrated biological activity make it an attractive candidate for licensing or further development under industrial settings. Collaborative efforts between academia and industry are essential to translate laboratory findings into market-ready products.

In summary, 1,2-Dihydro - 1 - ( 3 - oxo - cyclo - butyl ) - 5 H - tet ra z ol - 5 - one ( C A S N o : 2287342 - 55 - 4 ) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features combined with promising biological activities position it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.